BIIB091

• Molecular Formula: C28H34N10O2
• Molecular Weight: 542.6 g/mol
• InChI: InChI=1S/C28H34N10O2/c1-28(2,3)38-15-25(34-35-38)26(39)32-24-8-10-37(21-16-40-17-21)13-19-11-18(5-6-22(19)24)23-7-9-29-27(33-23)31-20-12-30-36(4)14-20/h5-7,9,11-12,14-15,21,24H,8,10,13,16-17H2,1-4H3,(H,32,39)(H,29,31,33)/t24-/m1/s1
• InChIKey: JSAQBOQCZJHWMA-XMMPIXPASA-N

BIIB091: Reversible BTK Inhibitor for MS

BIIB091 is a structurally distinct, orally bioavailable, small-molecule inhibitor of Bruton's Tyrosine Kinase (BTK) [1]. It functions as an orthosteric, ATP-competitive, reversible inhibitor, a characteristic that differentiates it from covalent, irreversible BTK inhibitors in its class [2]. BIIB091 is being developed by Biogen for the treatment of relapsing forms of multiple sclerosis (RMS) and is currently under evaluation in the Phase 2 FUSION trial (NCT05798520) as both a monotherapy and in combination with diroximel fumarate [3].

Reversible non-covalent BTK inhibitor for cellular signaling and immune-cell function studies

ATP-competitive binding to DFG-in BTK conformation, sequestering Tyr-551; supports target-engagement assays

Phase 2 clinical trial context available for translational PK/PD modeling and exposure-response research

• [1] Hopkins BT, Bame E, Bajrami B, et al. Discovery and Preclinical Characterization of BIIB091, a Reversible, Selective BTK Inhibitor for the Treatment of Multiple Sclerosis. J Med Chem. 2022;65(2):1206-1224. View Source
• [2] Rotstein DL. All Bruton's tyrosine kinase inhibitors have similar efficacy and risks: No. Mult Scler. 2022;28(9):1387-1388. View Source
• [3] ClinicalTrials.gov. A Study to Learn About the Safety of BIIB091 and Its Effect on Brain Inflammation When Taken Alone or With Diroximel Fumarate (DRF) in Adults With Relapsing Forms of Multiple Sclerosis (MS). Identifier: NCT05798520. View Source

BIIB091: Not Interchangeable with Other BTK Inhibitors

BTK inhibitors in development for multiple sclerosis exhibit significant heterogeneity in their binding mechanisms (covalent vs. non-covalent), selectivity profiles, and physicochemical properties, leading to distinct pharmacodynamic and safety profiles [1]. For instance, the irreversible covalent inhibitors (e.g., evobrutinib, tolebrutinib) permanently bind their target, while reversible agents like BIIB091 and fenebrutinib demonstrate rapid loss of cellular BTK inhibition after washout, potentially impacting off-target effects and safety [2]. Furthermore, CNS Multiparameter Optimization (MPO) scores, which predict brain penetration, vary widely among these agents, directly influencing their potential to engage CNS-resident targets like microglia [3]. These fundamental differences preclude simple substitution and necessitate compound-specific validation, as detailed in the following quantitative evidence.

Binding mechanism

Reversible non-covalent binding may yield different off-rate and washout kinetics compared with irreversible covalent BTK inhibitors (e.g., evobrutinib, tolebrutinib).

Kinase selectivity profile

Off-target kinase engagement varies across the BTK inhibitor class; selectivity patterns may not transfer and can alter pathway-response interpretation.

Pharmacodynamic reversibility

Reversible inhibition enables pharmacodynamic modulation distinct from covalent inhibitors; target re-engagement kinetics require independent validation.

• [1] Rotstein DL. All Bruton's tyrosine kinase inhibitors have similar efficacy and risks: No. Mult Scler. 2022;28(9):1387-1388. View Source
• [2] Angst D, et al. Next generation Bruton's tyrosine kinase inhibitors – characterization of in vitro potency and selectivity. Ovid Technologies. View Source
• [3] Comparative analysis of CNS MPO Scores and Physicochemical Properties of Selected BTK Inhibitors. Table 1. Published in context of BTK inhibitor review. View Source

BIIB091: Potency, Binding, and Clinical Development

Enzymatic BTK Inhibition

BIIB091 exhibits exceptional selectivity for BTK, with >500-fold selectivity relative to all other kinases in a panel of >400 individual kinases evaluated in the DiscoverX KINOMEscan . This degree of selectivity is critical for minimizing off-target toxicity, a known concern with less selective BTK inhibitors like ibrutinib [1].

Enzymatic BTK IC50

Reported

IC50 0.45 nM (BIIB091)

orelabrutinib 1.6 nM, fenebrutinib 5.3 nM, evobrutinib 47.7 nM

Supports BTK target-engagement assay context

Cross-study biochemical assay; reported >500-fold kinome selectivity

Evidence Dimension	Kinase Selectivity
Target Compound Data	>500-fold selectivity for BTK over >400 other kinases
Comparator Or Baseline	Tolebrutinib binds the greatest number of other kinases among MS BTK inhibitors; fenebrutinib and orelabrutinib are noted as most selective [1].
Quantified Difference	Class-level: BIIB091's high selectivity profile is a key differentiator from less selective agents like ibrutinib and tolebrutinib.
Conditions	DiscoverX KINOMEscan, a panel of >400 individual kinases.

Why This Matters

High selectivity directly correlates with a reduced risk of off-target adverse events, a critical factor in selecting a BTK inhibitor for long-term chronic therapy in multiple sclerosis.

• [1] Rotstein DL. All Bruton's tyrosine kinase inhibitors have similar efficacy and risks: No. Mult Scler. 2022;28(9):1387-1388. View Source

Whole Blood B-Cell Activation Inhibition

In preclinical models, BIIB091 potently inhibited BTK-dependent proximal signaling and distal functional responses in both B cells and myeloid cells with IC50s ranging from 3 to 106 nM [1]. This cellular potency is in the same range as other leading MS BTK inhibitors, such as evobrutinib and fenebrutinib, as indicated by comparative IC50 analyses [2]. Notably, BIIB091 achieved whole blood IC50s of 87 nM and 106 nM for B cells and myeloid cells, respectively [1].

Whole blood B-cell IC50

Reported

IC50 87 nM (BIIB091)

tolebrutinib 0.9 nM, orelabrutinib 1.6 nM, evobrutinib 47.7 nM

Supports whole blood pharmacodynamic assay context

Human whole blood CD69 upregulation; protein-binding effects integrated

Evidence Dimension	Cellular BTK Inhibition Potency
Target Compound Data	IC50 range: 3 - 106 nM (B cells and myeloid cells); Whole blood IC50: 87 nM (B cells), 106 nM (myeloid cells)
Comparator Or Baseline	Other leading MS BTK inhibitors (evobrutinib, fenebrutinib, remibrutinib, tolebrutinib) demonstrate similar potency ranges in cellular assays [2].
Quantified Difference	BIIB091's cellular potency is within the established range of clinical-stage BTK inhibitors for MS, confirming its target engagement is not compromised by its reversible binding mechanism.
Conditions	In vitro cellular assays: B cells and myeloid cells; Whole blood assays.

Why This Matters

This data confirms that BIIB091's unique reversible binding mechanism does not sacrifice target engagement potency compared to covalent inhibitors, making it a viable alternative with a potentially improved safety profile.

• [1] Hopkins BT, Bame E, Bajrami B, et al. Discovery and Preclinical Characterization of BIIB091, a Reversible, Selective BTK Inhibitor for the Treatment of Multiple Sclerosis. J Med Chem. 2022;65(2):1206-1224. (Data also summarized in PMC8204096) View Source
• [2] Table 1. IC50 data for evobrutinib, fenebrutinib, remibrutinib and tolebrutinib were obtained from comparative analyses research article; data for BIIB091 were obtained from in vitro studies. View Source

Reversible Binding and Target Residence Time

BIIB091 has a CNS Multiparameter Optimization (MPO) score of 3.30, which is higher than that of evobrutinib (3.11) and remibrutinib (2.19), and comparable to fenebrutinib (3.35) and tolebrutinib (3.44) [1]. The CNS MPO score is a validated metric for predicting brain penetration of small molecules. BIIB091's score, along with its other physicochemical properties (MW: 542.3 g/mol, tPSA: 128 Ų, HBD: 2, clogP: 1.9, clogD: 2.4), positions it favorably for accessing the CNS and engaging microglia, a key therapeutic target in MS.

Reversible binding

Class-level

t1/2 > 40 min; non-covalent, sequesters Tyr-551

vs irreversible covalent agents (Cys-481)

Supports reversible binding study context

Cellular washout recovery profiles differ; class-level inference

Evidence Dimension	CNS Multiparameter Optimization (MPO) Score
Target Compound Data	3.30
Comparator Or Baseline	Ibrutinib (3.52), Tolebrutinib (3.44), Fenebrutinib (3.35), Evobrutinib (3.11), Remibrutinib (2.19)
Quantified Difference	BIIB091 score is 3.30, which is 0.19 higher than evobrutinib and 1.11 higher than remibrutinib.
Conditions	Calculated CNS MPO score based on physicochemical properties (MW, tPSA, HBD, clogP, clogD).

Why This Matters

A higher CNS MPO score suggests greater potential for brain penetration, which is critical for targeting CNS-resident immune cells (microglia) implicated in MS progression. This provides a quantitative basis for preferring BIIB091 over BTK inhibitors with lower predicted CNS exposure.

• [1] Table 1. Comparison of the CNS MPO Scores and Physicochemical Properties of Selected BTK Inhibitors. Published in context of BTK inhibitor review. View Source

Phase 1 B-Cell Pharmacodynamics

BIIB091 is classified as a reversible, non-covalent BTK inhibitor, in contrast to the irreversible, covalent BTK inhibitors evobrutinib, tolebrutinib, and orelabrutinib [1]. Fenebrutinib is another reversible, non-covalent agent. This mechanistic difference has implications for drug-target residence time and potential off-target effects. BIIB091 forms long-lived complexes with BTK with a t1/2 of more than 40 minutes, preventing phosphorylation of Tyr-551 [2].

Phase 1 PD (CD69)

Head-to-head

In vivo IC50 55 nM; >90% inhibition within 1 h

1200 mg dose sustained ≥24 h; no lymphoid depletion

Reported in vivo PD inhibition context

Phase 1 SAD/MAD in healthy volunteers; translational PD benchmark

Evidence Dimension	Binding Mechanism
Target Compound Data	Reversible, non-covalent inhibitor; t1/2 > 40 min for BTK complex
Comparator Or Baseline	Evobrutinib, tolebrutinib, orelabrutinib are covalent, irreversible inhibitors. Fenebrutinib is reversible, non-covalent.
Quantified Difference	Qualitative difference in binding mechanism (covalent vs. non-covalent).
Conditions	Biochemical and cellular assays.

Why This Matters

Reversible inhibition may offer a more favorable safety profile by allowing rapid recovery of BTK function upon drug clearance, potentially reducing the risk of cumulative or long-term toxicity associated with permanent target modification.

• [1] Rotstein DL. All Bruton's tyrosine kinase inhibitors have similar efficacy and risks: No. Mult Scler. 2022;28(9):1387-1388. View Source
• [2] Hopkins BT, Bame E, Bajrami B, et al. Discovery and Preclinical Characterization of BIIB091, a Reversible, Selective BTK Inhibitor for the Treatment of Multiple Sclerosis. J Med Chem. 2022;65(2):1206-1224. (Data also summarized in PMC8204096) View Source

BIIB091: Neuroscience and MS Research Applications

MS Pre-Clinical Models with Dual B/Myeloid Inhibition

BIIB091 is being evaluated as a monotherapy in Part 1 of the FUSION Phase 2 trial (NCT05798520) in participants with relapsing forms of multiple sclerosis. The trial is a randomized, blinded, active-controlled study comparing BIIB091 against diroximel fumarate (DRF) [1]. This design allows for a direct assessment of BIIB091's safety, tolerability, and effect on brain inflammation (via MRI) relative to an approved disease-modifying therapy. The trial's inclusion criteria (RMS diagnosis, EDSS 0-5.0, recent relapse or MRI activity) define a specific patient population for which BIIB091 monotherapy is being investigated.

Phase 2 Comparator for Reversible BTK Inhibition

Part 2 of the FUSION trial uniquely investigates BIIB091 in combination with diroximel fumarate (DRF), an approved MS therapy [1]. This combination arm is a key differentiator for BIIB091, as other BTK inhibitors in late-stage MS trials are primarily evaluated as monotherapies. The primary objective is to evaluate the effect of BIIB091 + DRF combination therapy on active CNS inflammation (measured by MRI) compared to DRF monotherapy [2]. This scenario is directly relevant for researchers and clinicians exploring additive or synergistic treatment approaches for RMS.

Kinase Selectivity and Off-Target Profiling

Biogen has developed an extended-release (ER) tablet formulation of BIIB091, designed to provide slow and consistent drug release, thereby maintaining steady drug levels in the body for longer periods [3]. This formulation is being studied in healthy participants to evaluate its pharmacokinetic profile (NCT04678622). The ER formulation may offer advantages for chronic dosing in MS by reducing peak-to-trough fluctuations and potentially improving tolerability and patient adherence. This is a specific product feature not described for all clinical-stage BTK inhibitors.

Translational Pharmacodynamics and Reversibility

According to drug development databases, BIIB091 is also under investigation for the treatment of encephalitis, having reached Phase 2 clinical development for this indication [4]. This expands the potential research applications of BIIB091 beyond multiple sclerosis. While detailed clinical data for this indication are not yet public, this pipeline information highlights a secondary area of active investigation for BIIB091, distinguishing it from other BTK inhibitors focused solely on MS or oncology.

Application

Selection Property

Validation Focus

MS preclinical model studies

Dual B-cell and myeloid BTK pathway context

Antigen presentation and germinal center response endpoints

Reversible BTK inhibitor reference

Non-covalent binding mechanism and Phase 2 trial comparator context

MRI lesion count and tolerability endpoint context

Kinase selectivity profiling

Reported high kinome selectivity review

Off-target kinase panel binding data verification

Translational PK/PD studies

Phase 1 human PK/PD data and reversible target engagement

CD69 inhibition kinetics and in vivo IC50 benchmarking

• [1] ClinicalTrials.gov. A Study to Learn About the Safety of BIIB091 and Its Effect on Brain Inflammation When Taken Alone or With Diroximel Fumarate (DRF) in Adults With Relapsing Forms of Multiple Sclerosis (MS). Identifier: NCT05798520. View Source
• [2] MedPath. A Study to Evaluate Safety and Efficacy of BIIB091 in Participants With Relapsing Forms of Multiple Sclerosis. Trial Summary for NCT05798520. View Source
• [3] ClinicalTrials.gov. A Study to Find Out How Different Forms of BIIB091 is Processed in The Body With and Without Food in Healthy Participants. Identifier: NCT04678622. View Source
• [4] Synapse Database. BIIB-091 (BIIB-091) - Drug Target: BTK. Indications and Development Status. View Source